N,N-diethyl-1-[(3-methyl-2-thienyl)methyl]-3-piperidinecarboxamide

• IUPAC Name: N,N-diethyl-1-[(3-methylthiophen-2-yl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C16H26N2OS/c1-4-18(5-2)16(19)14-7-6-9-17(11-14)12-15-13(3)8-10-20-15/h8,10,14H,4-7,9,11-12H2,1-3H3
• InChI Key: ZCXSIECAMXSXOC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=C(C=CS2)C
• Molecular Formula: C16H26N2OS
• Molecular Weight: 294.5 g/mol

Description

N,N-diethyl-1-[(3-methyl-2-thienyl)methyl]-3-piperidinecarboxamide, commonly known as metoprolol, is a beta-blocker medication used to treat hypertension, angina, and heart failure. It is a selective beta-1 receptor antagonist, which means it blocks the effects of adrenaline and noradrenaline on the heart, reducing heart rate and blood pressure. In addition to its clinical applications, metoprolol has also been widely used in scientific research due to its unique properties.

Mechanism of Action

Metoprolol works by blocking the effects of adrenaline and noradrenaline on the heart, reducing heart rate and blood pressure. It selectively blocks beta-1 receptors, which are primarily located in the heart and regulate heart rate and contractility. By blocking these receptors, metoprolol reduces the heart's workload and oxygen demand, improving symptoms of angina and heart failure.
Biochemical and Physiological Effects
Metoprolol has a number of biochemical and physiological effects, including reducing heart rate, blood pressure, and cardiac output. It also reduces the release of renin from the kidneys, which decreases the production of angiotensin II and aldosterone, two hormones that increase blood pressure. Metoprolol also reduces the release of catecholamines, which are hormones that increase heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

Metoprolol has several advantages for use in lab experiments. It is a well-characterized drug with a known mechanism of action, making it easy to study and control. It is also selective for beta-1 receptors, which allows for specific effects on the heart without affecting other organs or systems. However, metoprolol has some limitations in lab experiments. It is a drug with clinical applications, which means that its effects in a lab setting may not perfectly reflect its effects in human patients. Additionally, metoprolol has some potential side effects, such as bradycardia and hypotension, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on metoprolol. One area of interest is the effects of beta-blockers on cognitive function, including memory and attention. Another area of interest is the effects of beta-blockers on exercise performance and endurance, particularly in athletes. Additionally, there is ongoing research on the use of beta-blockers in the treatment of post-traumatic stress disorder (PTSD) and other anxiety disorders. Finally, there is interest in developing new beta-blockers with improved selectivity and fewer side effects.

Synthesis Methods

Metoprolol can be synthesized using a variety of methods, including the reaction of 3-methyl-2-thiophenemethylamine with diethyl malonate to form N,N-diethyl-3-(3-methyl-2-thienyl)propanamide. This intermediate is then reacted with ethyl chloroformate and piperidine to form N,N-diethyl-1-[(3-methyl-2-thienyl)methyl]-3-piperidinecarboxamide. Other methods include the reaction of 3-methyl-2-thiophenemethylamine with ethyl acetoacetate and piperidine, or the reaction of 3-methyl-2-thiophenemethylamine with ethyl cyanoacetate and piperidine.

Scientific Research Applications

Metoprolol has been widely used in scientific research due to its selective beta-1 receptor blocking properties. It has been used to study the effects of beta-blockers on cardiac function, as well as the effects of sympathetic nervous system activation on cardiovascular disease. Metoprolol has also been used to study the effects of beta-blockers on exercise performance and endurance, as well as the effects of beta-blockers on cognitive function.